4-(2-Furylcarbonyl)-3-hydroxy-1-(6-methylbenzothiazol-2-yl)-5-(4-methylphenyl)-3-pyrrolin-2-one

Specification

• Molecular Formula: C24H18N2O4S
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 3-(furan-2-carbonyl)-4-hydroxy-1-(6-methyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C24H18N2O4S/c1-13-5-8-15(9-6-13)20-19(21(27)17-4-3-11-30-17)22(28)23(29)26(20)24-25-16-10-7-14(2)12-18(16)31-24/h3-12,20,28H,1-2H3
• Standard InChI Key: VKFFDQKYTSFJKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NC4=C(S3)C=C(C=C4)C)O)C(=O)C5=CC=CO5

Introduction

4-(2-Furylcarbonyl)-3-hydroxy-1-(6-methylbenzothiazol-2-yl)-5-(4-methylphenyl)-3-pyrrolin-2-one is a complex organic compound that combines multiple functional groups, making it a significant molecule for applications in medicinal chemistry, synthetic organic chemistry, and biological research. This compound belongs to the pyrrolinone class, known for diverse biological activities.

Structural Features

Molecular Formula: C26H22N2O4S
Molecular Weight: 458.5 g/mol
IUPAC Name: 3-(furan-2-carbonyl)-4-hydroxy-1-(6-methyl-1,3-benzothiazol-2-yl)-5-(4-methylphenyl)-3-pyrrolin-2-one
InChI Key: LZKQWLNHTKSUFV-UHFFFAOYSA-N

The compound features:

• A furylcarbonyl group derived from furan.

• A hydroxypyrrolinone core.

• A benzothiazolyl moiety with a methyl substituent.

• A para-substituted methylphenyl group.

These structural elements contribute to its unique chemical and biological properties.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that require precision to ensure high yield and purity. Key steps include:

• Preparation of Intermediates:

  • Furylcarbonyl and benzothiazolyl intermediates are synthesized separately.

  • These intermediates are then coupled with the pyrrolinone core.

• Reaction Conditions:

  • Catalysts such as Lewis acids or bases are used to facilitate the coupling reactions.

  • Solvents like dimethylformamide (DMF) or ethanol are employed for optimal reaction conditions.

  • Temperature control is crucial, often involving reflux setups.

• Industrial Methods:

  • Large-scale production may utilize continuous flow reactors and automated systems to enhance efficiency.

Biological Activities

This compound has been studied for its potential biological applications:

• Antimicrobial Properties: The structural framework suggests activity against bacterial and fungal strains.

• Anticancer Potential: The hydroxypyrrolinone core may interact with cellular targets involved in tumor growth inhibition.

• Drug Development: Its functional diversity makes it a candidate for designing new therapeutic agents.

Comparison with Related Compounds

Compound	Unique Features	Applications
5-(4-Bromophenyl)-4-(2-furylcarbonyl)-...	Bromophenyl moiety	Medicinal chemistry
4-(6-Methylbenzothiazol-2-yl)-anilin ...	Benzothiazole core	Antimicrobial studies
4-(2-Furylcarbonyl)-3-hydroxy-pyrrolin...	Hydroxypyrrolinone framework	Drug development

Applications in Research and Industry

Chemistry:

• Used as a building block in organic synthesis.

• Intermediate in designing complex molecules.

Biology:

• Investigated for its interaction with enzymes and receptors.

Medicine:

• Explored as a lead compound for drug discovery, including anticancer and antimicrobial agents.

Industry:

• Utilized in material science for developing advanced chemical processes.